Cas no 96722-70-2 (diethyl 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate)

diethyl 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate structure
96722-70-2 structure
Product name:diethyl 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate
CAS No:96722-70-2
MF:C21H19N3O6
MW:409.392065286636
CID:1986722
PubChem ID:178855

diethyl 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • diethyl 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate
    • diethyl 1-(3-nitrophenyl)-5-phenylpyrazole-3,4-dicarboxylate
    • DTXSID90242412
    • 96722-70-2
    • 1h-pyrazole-3,4-dicarboxylic Acid, 1-(3-nitrophenyl)-5-phenyl-, Diethyl Ester
    • Inchi: InChI=1S/C21H19N3O6/c1-3-29-20(25)17-18(21(26)30-4-2)22-23(19(17)14-9-6-5-7-10-14)15-11-8-12-16(13-15)24(27)28/h5-13H,3-4H2,1-2H3
    • InChI Key: HSOKPOHABLFBIV-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(N(N=C1C(=O)OCC)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

  • Exact Mass: 409.127
  • Monoisotopic Mass: 409.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 570.9°C at 760 mmHg
  • Flash Point: 299.1°C
  • Refractive Index: 1.613

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